Cas no 2172537-29-8 (4-bromo-5-methyl-3-4-(propan-2-yl)phenyl-1,2-oxazole)

• Product Name: 4-bromo-5-methyl-3-4-(propan-2-yl)phenyl-1,2-oxazole
• CAS No: 2172537-29-8
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• CID: 6362276
• PubChem ID: 165905295
• Update Time: 2025-07-08

4-bromo-5-methyl-3-4-(propan-2-yl)phenyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-methyl-3-4-(propan-2-yl)phenyl-1,2-oxazole
• 2172537-29-8
• EN300-1613679
• 4-bromo-5-methyl-3-[4-(propan-2-yl)phenyl]-1,2-oxazole

• Inchi： 1S/C13H14BrNO/c1-8(2)10-4-6-11(7-5-10)13-12(14)9(3)16-15-13/h4-8H,1-3H3
• InChI Key： OXVPJDDIDZVJDH-UHFFFAOYSA-N
• SMILES： BrC1=C(C)ON=C1C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 279.02588g/mol
• Monoisotopic Mass: 279.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26Ų

Additional information on 4-bromo-5-methyl-3-4-(propan-2-yl)phenyl-1,2-oxazole

4-Bromo-5-Methyl-3-(4-(Propan-2-Yl)Phenyl)-1,2-Oxazole: A Comprehensive Overview

The compound with CAS No. 2172537-29-8, known as 4-bromo-5-methyl-3-(4-(propan-2-yl)phenyl)-1,2-oxazole, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The presence of a bromine atom at the 4-position and a methyl group at the 5-position, along with a substituted phenyl group at the 3-position, makes this molecule unique in terms of its chemical properties and potential applications.

Oxazoles are well-known for their versatility in organic synthesis and their ability to participate in various chemical reactions. The bromo substituent in this compound adds to its reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted the potential of such brominated oxazoles in the development of novel pharmaceutical agents and advanced materials. For instance, researchers have explored the use of similar compounds in the design of antimicrobial agents and biomedical polymers, where their unique electronic properties play a crucial role.

The substituted phenyl group at the 3-position of this oxazole derivative introduces additional complexity to its structure. The presence of an isopropyl group (propan-2-yl) on the phenyl ring enhances the molecule's stability and hydrophobicity, which are desirable traits in many industrial applications. This substitution pattern also influences the compound's UV absorption properties, making it a candidate for use in optical materials and sensors.

From a synthetic perspective, the preparation of 4-bromo-5-methyl-3-(4-(propan-2-y l)phenyl)-1,2-o xazole involves a multi-step process that typically begins with the synthesis of the corresponding oxazole ring. This is often achieved through cyclization reactions involving aldehydes or ketones and ammonia derivatives. The introduction of substituents such as bromine and methyl groups requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and improving scalability.

One area where this compound has shown promising potential is in the field of drug discovery. Oxazoles are known to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antiviral effects. The bromine substituent in this molecule can act as a bioisostere, potentially enhancing its pharmacokinetic properties. Researchers have recently investigated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its pharmaceutical applications, 4-bromo-5-methyl-3-(4-(propan -2-y l)phenyl)-1 , 2-o xazole has also found utility in organic electronics. Its conjugated system allows for efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating such oxazole derivatives into polymer backbones can significantly improve device performance by enhancing charge mobility and stability.

The study of this compound has also contributed to our understanding of heterocyclic chemistry. Its reactivity patterns provide insights into how substituents influence the electronic properties of oxazoles. For example, the bromine atom at the 4-position can act as an electron-withdrawing group, altering the molecule's reactivity towards nucleophilic or electrophilic attacks. This knowledge is invaluable for designing new oxazole-based compounds with tailored properties for specific applications.

From an environmental standpoint, understanding the degradation pathways of such compounds is crucial for assessing their safety and sustainability. Recent research has focused on identifying biodegradation mechanisms for similar brominated oxazoles under various environmental conditions. These studies aim to ensure that their use does not pose long-term risks to ecosystems or human health.

In conclusion, 4-bromo -5-methyl -3 -(4 -(propan -2 -y l ) pheny l ) -1 , 2 -oxazole (CAS No. 2172537 - 29 -8 ) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as both an intermediate in organic synthesis and a functional material in advanced technologies. As research continues to uncover new applications and improve synthetic methods, this compound is poised to play an increasingly important role in both academic and industrial settings.